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Compound of Interest

Compound Name: Anthracophyllone

Cat. No.: B15595540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the safety profile of Anthracophyllone, an

aristolane sesquiterpene isolated from the mushroom Anthracophyllum sp., and its related

compounds. The focus of this comparison is on in vitro cytotoxicity, a key indicator of potential

toxicity. Due to the limited availability of comprehensive safety data for Anthracophyllone, this

guide primarily relies on published cytotoxicity data against various cell lines.

In Vitro Cytotoxicity of Anthracophyllone
Anthracophyllone has demonstrated cytotoxic activity against several human cancer cell lines

and one normal cell line. The reported 50% inhibitory concentration (IC50) values are

summarized in the table below.

Cell Line Cell Type IC50 (µM)

MCF-7 Breast adenocarcinoma 32.97

KB Oral epidermoid carcinoma 18.02

NCI-H187 Small cell lung cancer 15.17

Vero
African green monkey kidney

(normal)
18.06
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Caption: Table 1. In vitro cytotoxicity of Anthracophyllone against various cell lines.

Comparative Cytotoxicity of Related Aristolane
Sesquiterpenes
For comparative purposes, the cytotoxic activities of other aristolane sesquiterpenes are

presented below. It is important to note that the cell lines and experimental conditions for these

compounds may differ from those used for Anthracophyllone, which can influence the IC50

values.

Compound Cell Line Cell Type IC50 (µM)

1-Hydroxylaristolone CFPAC-1
Pancreatic ductal

adenocarcinoma
1.12 ± 1.19[1]

1(10)-Aristolen-2-one PANC-1
Pancreatic ductal

adenocarcinoma

0.01 ± 0.01 to 6.50 ±

1.10[1]

Nardostachin PANC-1
Pancreatic ductal

adenocarcinoma

0.01 ± 0.01 to 6.50 ±

1.10[1]

Alpinenone PANC-1
Pancreatic ductal

adenocarcinoma

0.01 ± 0.01 to 6.50 ±

1.10[1]

Valtrate

isovaleroyloxyhydrine
PANC-1

Pancreatic ductal

adenocarcinoma

0.01 ± 0.01 to 6.50 ±

1.10[1]

1(10)-Aristolane-9β-ol PANC-1
Pancreatic ductal

adenocarcinoma

0.01 ± 0.01 to 6.50 ±

1.10[1]

Epoxynardosinone CAPAN-2
Pancreatic ductal

adenocarcinoma
2.60 ± 1.85[1]

Caption: Table 2. In vitro cytotoxicity of various aristolane sesquiterpenes.

Experimental Protocols
A detailed experimental protocol for the cytotoxicity assessment of Anthracophyllone is crucial

for the accurate interpretation and replication of the presented data. The following is a
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generalized protocol for the MTT assay, a common method for determining in vitro cytotoxicity.

The specific parameters for the Anthracophyllone study may have varied.

MTT Assay Protocol for Cytotoxicity Assessment

Cell Culture: Human cancer cell lines (MCF-7, KB, NCI-H187) and Vero cells are cultured in

an appropriate medium supplemented with fetal bovine serum and antibiotics, and

maintained in a humidified incubator at 37°C with 5% CO2.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Compound Treatment: The cells are then treated with various concentrations of the test

compound (e.g., Anthracophyllone) and incubated for a specified period (e.g., 48 or 72

hours).

MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide (MTT) is added to each well.

Formazan Solubilization: The plates are incubated for a further few hours, during which

viable cells metabolize the MTT into purple formazan crystals. A solubilizing agent, such as

dimethyl sulfoxide (DMSO), is then added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the resulting purple solution is measured

using a microplate reader at a specific wavelength (typically around 570 nm).

IC50 Calculation: The percentage of cell viability is calculated relative to untreated control

cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell

growth, is determined by plotting a dose-response curve.

Signaling Pathways and Experimental Workflows
To visualize the general process of evaluating the safety profile of a novel compound like

Anthracophyllone, the following diagrams illustrate a typical workflow and a conceptual

pathway for cytotoxicity.
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Caption: A generalized workflow for assessing the safety profile of a natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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